N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-fluoro-5-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C23H17FN4O4/c1-13-7-8-15(11-21(13)28(31)32)22(29)26-20-12-16(9-10-18(20)24)27-14(2)25-19-6-4-3-5-17(19)23(27)30/h3-12H,1-2H3,(H,26,29)
• InChI Key: YNRSCSXWEGKSQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)N3C(=NC4=CC=CC=C4C3=O)C)F)[N+](=O)[O-]
• Molecular Formula: C23H17FN4O4
• Molecular Weight: 432.4 g/mol
• CAS No.: 899980-23-5

Description

N-(2-fluoro-5-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)-4-methyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C23H17FN4O4 and its molecular weight is 432.411. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Chemical Properties : The compound is synthesized through a process involving the coupling of ring-substituted diethyl N-[4-(prop-2-ynylamino)benzoyl]-L-glutamate with 6-(bromomethyl)-3,4-dihydro-2-methyl-4-oxoquinazoline, followed by deprotection using mild alkali. This process is a part of creating a series of quinazoline antifolates that are tested as inhibitors of thymidylate synthase and for their potential to inhibit the growth of L1210 cells in culture (Marsham et al., 1990).

• Antibacterial and Antimicrobial Applications : Various studies have explored the antibacterial and antimicrobial activities of compounds related to the subject compound. For example, a study on quinolones containing five- and six-membered heterocyclic substituents demonstrated greater in vitro antibacterial activity against Gram-positive organisms than against Gram-negative organisms (Cooper et al., 1990). Another study synthesized fluorine-containing benzamide analogs, including the subject compound, which were evaluated as ligands for positron emission tomography (PET) imaging of sigma-2 receptors in solid tumors (Tu et al., 2007).

• Synthesis and Characterization of Derivatives : Additional research includes the synthesis and characterization of derivatives of the compound for potential antimicrobial applications. For instance, a series of 1-(substitutedbenzylidene)-4-(4-(2-(methyl/phenyl)-4-oxoquinazolin-3(4H)-yl)phenyl)semicarbazide derivatives were synthesized and showed activity against strains of microorganisms (Saravanan et al., 2015).